Cas no 790190-74-8 (2-imidazol-1-ylmethyl-piperazine)

• Product Name: 2-imidazol-1-ylmethyl-piperazine
• CAS No: 790190-74-8
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 984475
• PubChem ID: 22609516
• Update Time: 2025-04-20

2-imidazol-1-ylmethyl-piperazine Chemical and Physical Properties

Names and Identifiers

• 2-imidazol-1-ylmethyl-piperazine
• Piperazine, 2-(1H-imidazol-1-ylmethyl)- (9CI)
• AKOS006291508
• 790190-74-8
• DB-261223

• Inchi： 1S/C8H14N4/c1-2-11-8(5-9-1)6-12-4-3-10-7-12/h3-4,7-9,11H,1-2,5-6H2
• InChI Key： IGWMIPAWYYNICS-UHFFFAOYSA-N
• SMILES： N1CCNCC1CN1C=NC=C1

Computed Properties

• Exact Mass: 166.12200
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.88000
• LogP: 0.10210